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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chimassorb 2020, identified by CAS number 192268-64-7, is a high molecular weight
Hindered Amine Light Stabilizer (HALS). It is crucial to note that Chimassorb 2020 is a
polymer additive designed for enhancing the durability of plastics and is not intended for
pharmaceutical or drug development applications.[1][2][3][4] Its primary function is to protect
polymeric materials from degradation caused by exposure to ultraviolet (UV) radiation and
long-term heat.[2][4][5] This technical guide provides a comprehensive overview of its
physicochemical properties, mechanism of action, and analytical methodologies for its
characterization.

Physicochemical Properties

Chimassorb 2020 is a block oligomeric HALS characterized by its high molecular weight and
low volatility.[5] These properties contribute to its excellent compatibility with a wide range of
polymers and high resistance to extraction.[3][5] A notable feature of Chimassorb 2020 is its
very narrow molecular weight distribution, which ensures consistent performance during
processing and in the final application.[3][5]

General and Physical Properties
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Property Value Reference

1,6-Hexanediamine, N,N'-
bis(2,2,6,6-tetramethyl-4-
piperidinyl)-polymer with 2,4,6-

) trichloro-1,3,5-triazine, reaction

Chemical Name ] [5]

products with N-butyl-1-
butanamine and N-butyl-
2,2,6,6-tetramethyl-4-

piperidinamine

CAS Number 192268-64-7 [5]
Molecular Weight 2600 - 3400 g/mol [5]
Appearance Slightly yellow granules [5]
Melting Range 120 - 150 °C [5]
Specific Gravity (20 °C) 1.01 g/cm3 [5]
Vapor Pressure (20 °C) 7 x 10710 Pa (extrapolated) [5]

Solubility Data (at 20 °C)

Solvent Solubility (% wiw) Reference
Water < 0.0001 [5]
n-Hexane > 50 [5]
Tetrahydrofuran > 15 [5]
Dichloromethane >15 [5]
Ethanol/Water (95/5) >25 [5]
n-Octanol >1.0 [5]
Isopropanol >0.2 [5]

Thermal Stability (Thermogravimetric Analysis - TGA)
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Thermogravimetric analysis, conducted at a heating rate of 10 °C/min in air, indicates the
following weight loss at different temperatures:

Temperature (°C) Weight Loss (%) Reference
250 0.7 [5]
275 0.8 [5]
300 1.1 [5]
325 1.7 [5]
350 3.6 [5]

Mechanism of Action: The Denisov Cycle

Unlike UV absorbers that function by absorbing UV radiation, Hindered Amine Light Stabilizers
(HALS) like Chimassorb 2020 act as radical scavengers.[1][6] They inhibit the degradation of
polymers by continuously and cyclically removing free radicals generated during the photo-
oxidation process.[1][6] This regenerative mechanism is known as the Denisov Cycle.[1][6]

The cycle begins with the HALS molecule being oxidized to a stable nitroxyl radical.[1][6] This
nitroxyl radical then traps the polymer alkyl and peroxy radicals, which are responsible for the
degradation cascade.[1] A key advantage of this mechanism is that the HALS is regenerated,
allowing a single molecule to neutralize multiple free radicals, thus providing long-term
protection to the polymer.[1][6]
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Caption: The Denisov Cycle illustrating the regenerative radical scavenging mechanism of
HALS.
Experimental Protocols: Analytical Methods

The determination of high molecular weight HALS like Chimassorb 2020 in a polymer matrix
presents an analytical challenge due to its oligomeric nature and high hydrophobicity.[7]
Several advanced analytical techniques have been developed for its identification and

quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a common technique for the analysis of HALS. Due to the basic nature of the hindered
amine, a key aspect of the method is often the use of a basic mobile phase or an amine
additive to facilitate elution from the column.[8]

o Objective: To quantify the concentration of Chimassorb 2020 in a polymer extract.

e Instrumentation:
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o High-Performance Liquid Chromatograph (HPLC) system.

o Detectors: UV detector, Evaporative Light Scattering Detector (ELSD), or Charged Aerosol
Detector (CAD).[8][9] A CAD is particularly useful as it does not require the analyte to have
a chromophore.[9]

o Column: A C18 reversed-phase column is typically used.[9]

o Sample Preparation (Extraction):

o Dissolve a known weight of the polymer sample in a suitable solvent (e.g., boiling xylene
or toluene).

o Precipitate the polymer by adding a non-solvent (e.g., methanol).

o The HALS remains in the solvent phase. Filter the solution to remove the precipitated
polymer.

o The resulting extract is then concentrated and reconstituted in a solvent suitable for HPLC
injection.

o Chromatographic Conditions (Example):

[¢]

Mobile Phase: A gradient of an alkaline aqueous phase and an organic solvent (e.g.,
acetonitrile or tetrahydrofuran).

[¢]

Flow Rate: Typically 1.0 mL/min.

o

Column Temperature: Maintained at a constant temperature, for example, 40°C.

[e]

Injection Volume: 5-20 pL.

e Quantification: A calibration curve is constructed using standards of known Chimassorb
2020 concentrations. The concentration in the sample is determined by comparing its peak
area to the calibration curve.
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

Py-GC-MS is a powerful technique for the direct identification of polymeric additives like
Chimassorb 2020 without the need for solvent extraction.

¢ Objective: To identify Chimassorb 2020 within a polymer matrix based on its specific
pyrolysis products.

 Instrumentation:

o Pyrolyzer unit coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).
o Methodology:

o A small amount of the polymer sample is placed in the pyrolyzer.

o The sample is rapidly heated to a high temperature (e.g., 600-800°C) in an inert
atmosphere. This thermal energy breaks down the polymer and the additive into smaller,
volatile fragments.

o The pyrolysis products are swept into the GC column, where they are separated based on
their boiling points and interaction with the stationary phase.

o The separated fragments then enter the Mass Spectrometer, where they are ionized and
fragmented. The resulting mass spectrum provides a unique "“fingerprint” for each
fragment.

o Data Analysis: The resulting pyrogram (a chromatogram of pyrolysis products) will show a
series of peaks. By analyzing the mass spectra of these peaks, characteristic fragments of
Chimassorb 2020 can be identified, confirming its presence in the original polymer. This
method is particularly useful for distinguishing between different types of HALS with similar
chemical structures.[8][10]
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Caption: A generalized workflow for the analysis of Chimassorb 2020 in polymer samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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